Cas no 16869-86-6 (2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-)
![2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]- structure](https://www.kuujia.com/scimg/cas/16869-86-6x500.png)
16869-86-6 structure
Product name:2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-
2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-
- 5-(2-fluoroethylamino)-1H-pyrimidine-2,4-dione
- 5-(2-Fluor-ethylamino)-uracil
- 5-(2-fluoro-ethylamino)-1H-pyrimidine-2,4-dione
- 5-[(2-fluoroethyl)amino]pyrimidine-2,4(1h,3h)-dione
- AC1L65KV
- AC1Q6D5V
- AG-K-74151
- AR-1G6503
- CTK4D3067
- NCIOpen2_001586
- NSC94005
- 16869-86-6
- DTXSID50294078
- NSC-94005
-
- Inchi: InChI=1S/C6H8FN3O2/c7-1-2-8-4-3-9-6(12)10-5(4)11/h3,8H,1-2H2,(H2,9,10,11,12)
- InChI Key: RPXSHKRRDGBPMJ-UHFFFAOYSA-N
- SMILES: FCCNC1=CNC(=O)NC1=O
Computed Properties
- Exact Mass: 173.06014
- Monoisotopic Mass: 173.060055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 70.2
Experimental Properties
- Density: 1.38
- Refractive Index: 1.53
- PSA: 70.23
- LogP: -0.48240
2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]- Related Literature
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
16869-86-6 (2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-) Related Products
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